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Clinical Characteristics & Data

The table below summarizes the key clinical characteristics and quantitative data related to Nilutamide-

induced visual disturbances.

Characteristic Clinical Description & Quantitative Data

Primary Symptom Delay in adapting from a light to a dark environment; "seconds to a few
minutes” when moving from lighted to dark areas [1].

Other Reported Impaired color vision (dyschromatopsia), such as objects appearing with a
Symptoms pinkish tinge [2] [3].
Incidence Reported in 13% to 57% of patients receiving Nilutamide in clinical trials [1] [3]

[4]. One study noted this effect in approximately 65% of patients [2].
Onset & Duration Can occur early in treatment; often does not abate with continued therapy [1].

Reversibility Rapidly reversible upon drug discontinuation. Symptoms improve within weeks
of switching to alternative antiandrogens like bicalutamide [2].

Proposed Wearing tinted glasses can mitigate the symptom [1] [4].
Alleviation
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Proposed Mechanisms of Action

The exact molecular mechanism behind delayed dark adaptation is not fully established. The leading

hypothesis involves interference with the visual cycle's photochemical processes.
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This proposed mechanism is supported by photostress recovery testing, a clinical tool used to assess

macular function by measuring the time taken to recover visual acuity after bleaching retinal photoreceptors

with a bright light [2].

¢ Normal Recovery Time: < 50 seconds [2].
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¢ Nilutamide-Affected Recovery: Can be significantly prolonged, with one case report showing
recovery times of 4-5 minutes, which normalized to under 1 minute after switching medications [2].

Experimental Assessment & Protocols

For researchers designing studies to investigate this phenomenon, here are established clinical methodologies

that can be adapted for preclinical or clinical research.

Photostress Recovery Test Protocol

This non-invasive protocol is a direct method for quantifying dark adaptation delay [2].

e Baseline Measurement: Obtain the patient's best-corrected visual acuity.

e Dark Adaptation: Have the subject adapt to a darkened room for one minute.

¢ Retinal Bleaching: Hold a bright light source (e.qg., indirect ophthalmoscope set to maximum
intensity) approximately 3 cm from the eye for 10 seconds. Instruct the subject to look directly at the
light.

¢ Recovery Timing: Immediately after bleaching, start a timer and ask the subject to read letters one
line above their baseline acuity on a standard vision chart. The time elapsed until they can correctly
read the letters is the photostress recovery time.

¢ Interpretation: A recovery time of more than 50 seconds is considered abnormal and indicates
impaired macular photoreceptor function [2].

Systematic Assessment Workflow

A comprehensive approach to evaluating Nilutamide-related ocular effects should include multiple

endpoints, as outlined in the workflow below.
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[Subj ect on Nilutamidej

1. Subjective Symptom Questionnaire

* Dark adaptation delay
* Color vision changes
* Night driving difficulty

* Visual acuity
* Dilated fundus exam
* Retinal imaging (OCT)

* Photostress Recovery Test
4. Data Analysis & Correlation * Formal dark adaptometry
* Color vision testing (Ishihara)
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* Correlate symptoms with objective metrics
* Establish dose-response relationship
* Monitor changes post-drug withdrawal
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FAQs for Technical Support

Q1: How should researchers manage and mitigate this side effect in clinical trials?

e Patient Communication: Inform trial participants that this is a known, reversible side effect. Advise
caution when driving at night or entering tunnels [1] [4].
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e Mitigation Strategy: Recommend the use of tinted glasses, which can alleviate symptoms for some
individuals [1] [4].

e Dosage Consideration: While the effect is dose-dependent, it often persists even with continued
treatment at standard doses (150 mg/day) [1] [3].

e Alternative Agents: If the side effect significantly impacts quality of life, the protocol may consider
switching to an alternative antiandrogen such as bicalutamide or flutamide, which are not
associated with this specific visual disturbance [2] [3].

Q2: Are certain patient populations at higher risk for Nilutamide-induced visual disturbances? Current
data does not clearly identify specific demographic populations (e.g., based on age or race) at higher risk for
this particular side effect. However, it is crucial to note that other serious Nilutamide toxicities, such as
interstitial pneumonitis, have a significantly higher incidence in Japanese populations (up to 17%) [1] [3]
[4]. This underscores the importance of vigilant monitoring for all adverse effects across diverse trial

populations.

Q3: Is the delayed dark adaptation unique to Nilutamide? Yes, this side effect is considered relatively
unique to Nilutamide among nonsteroidal antiandrogens. It is rarely, if ever, reported with the more
commonly used agents bicalutamide and flutamide [2] [3] [5]. This specificity makes it a valuable area of

research for understanding drug-receptor interactions and off-target effects on the visual cycle.
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To cite this document: Smolecule. [Nilutamide visual disturbances dark adaptation]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548659#nilutamide-visual-

disturbances-dark-adaptation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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